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Compound of Interest

Compound Name: Ilexhainanoside D

Cat. No.: B2384743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ilexhainanoside D, a triterpenoid saponin isolated from the leaves of Ilex hainanensis Merr.,

has emerged as a compound of significant interest in the scientific community. Possessing a

complex molecular architecture, it has demonstrated promising anti-inflammatory and

hepatoprotective activities. This technical guide provides a comprehensive overview of the

physical and chemical properties of Ilexhainanoside D, alongside detailed experimental

protocols for its isolation and analysis. Furthermore, it delves into its biological activities,

elucidating the signaling pathways it modulates, to support further research and drug

development endeavors.

Physicochemical Properties
Ilexhainanoside D is a white amorphous powder, and its fundamental physicochemical

properties have been characterized through various analytical techniques.

General Properties
A summary of the key physical and chemical identifiers for Ilexhainanoside D is presented in

Table 1.
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Property Value Reference

Molecular Formula C₃₆H₅₆O₁₁

Molecular Weight 664.83 g/mol

CAS Number 1137648-52-2 [1]

Physical State Amorphous Powder

Purity (HPLC) >98%

Source Ilex hainanensis Merr. (leaves) [1]

Spectroscopic Data
The structural elucidation of Ilexhainanoside D was achieved through extensive spectroscopic

analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy. The detailed ¹H and ¹³C

NMR data are crucial for its identification and characterization.

Table 2: ¹H NMR (CD₃OD, 400 MHz) and ¹³C NMR (CD₃OD, 100 MHz) Data for

Ilexhainanoside D
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Position δC (ppm) δH (ppm, mult., J in Hz)

Aglycone

1 39.8 0.95 (m), 1.65 (m)

2 27.5 1.68 (m), 1.95 (m)

3 91.0 3.25 (dd, 11.5, 4.5)

4 39.9

5 56.8 0.78 (d, 11.0)

6 19.4 1.50 (m), 1.62 (m)

7 34.0 1.40 (m), 1.55 (m)

8 40.8

9 48.0 1.58 (m)

10 38.0

11 24.5 1.90 (m), 1.95 (m)

12 126.5 5.40 (t, 3.5)

13 139.5

14 43.0

15 29.0 1.55 (m), 2.10 (m)

16 26.5 1.80 (m), 2.05 (m)

17 49.5

18 42.5 2.95 (dd, 13.5, 4.0)

19 73.0 3.75 (d, 10.0)

20 42.8

21 31.5 1.35 (m), 1.60 (m)

22 36.0 1.65 (m), 1.85 (m)
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23 29.0 1.15 (s)

24 178.5

25 17.0 0.85 (s)

26 18.0 0.90 (s)

27 27.0 1.25 (s)

28 178.0

29 33.5 1.00 (s)

30 24.0 0.98 (s)

Glucosyl Moiety

1' 106.0 4.50 (d, 7.5)

2' 75.5 3.30 (m)

3' 78.5 3.40 (m)

4' 71.5 3.35 (m)

5' 78.0 3.45 (m)

6' 62.5 3.70 (m), 3.85 (m)

Data extracted from Liu et al., Magn Reson Chem, 2009.

Experimental Protocols
Isolation and Purification of Ilexhainanoside D
The following protocol outlines the general steps for the extraction and isolation of

Ilexhainanoside D from the leaves of Ilex hainanensis.
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Extraction Partitioning

Chromatography

Dried, powdered leaves of Ilex hainanensis

Extraction with 70% EtOH

Concentration under reduced pressure

Crude Extract

Suspend in H₂O

Partition with petroleum ether, EtOAc, and n-BuOH

n-Butanol Fraction

D101 Macroporous Resin Column Chromatography

Silica Gel Column Chromatography

RP-18 Column Chromatography

Preparative HPLC

Ilexhainanoside D (>98%)
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LPS

TLR4

NF-κB Pathway

Pro-inflammatory Cytokines
(TNF-α, IL-6, IL-1β)

Ilexhainanoside D

Intestine

Liver

Gut Dysbiosis

Increased Intestinal Permeability

LPS Translocation

Hepatic Inflammation

NAFLD Progression

Ilexhainanoside D
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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